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Compound of Interest

Compound Name:
5-Azaspiro[2.5]octane-1-carboxylic

acid

Cat. No.: B15265526

Get Quote

Executive Summary & Chemical Identity
5-Azaspiro[2.5]octane-1-carboxylic acid is a bicyclic spiro-heterocycle used primarily to

"lock" the conformation of peptide mimetics and kinase inhibitors.[1] By fusing a three-

membered cyclopropane ring to a six-membered piperidine ring at a single carbon (the spiro

junction), this scaffold restricts the flexibility of the piperidine ring while introducing a specific

vector for substituents (via the carboxylic acid) that is distinct from standard proline or pipecolic

acid derivatives.[1]
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Property Detail

IUPAC Name 5-Azaspiro[2.5]octane-1-carboxylic acid

Common Synonyms

1-Carboxy-5-azaspiro[2.5]octane;

Spiro[cyclopropane-1,4'-piperidine]-2-carboxylic

acid (alternative numbering)

CAS Number
1502287-58-2 (Free acid); 1363382-36-8 (N-

Boc protected)

Molecular Formula C₈H₁₃NO₂

Key Structural Feature

Spiro-junction at C3 (cyclopropane) / C4

(piperidine); N-atom at position 5.[1][2][3][4][5][6]

[7][8][9][10][11][12]

Primary Utility
Peptidomimetic scaffold; ADAM10/17 inhibitor

core; GHSR agonist intermediate.

Discovery & Historical Context
The discovery of the 5-azaspiro[2.5]octane system did not occur as a single "eureka" moment

but rather evolved through three distinct waves of medicinal chemistry needs.

Phase I: The Antibiotic Era (1990s)
Early interest in spiro-fused azacycles arose during the "Quinolone Gold Rush" of the 1990s.[1]

Researchers sought to modify the C7-position of fluoroquinolones (like ciprofloxacin) to

overcome resistance and improve Gram-positive coverage.[1]

The Logic: Replacing the standard piperazine or pyrrolidine side chains with spiro-cyclic

amines increased lipophilicity and altered the spatial projection of the amine, potentially

evading efflux pumps.[1]

Outcome: While the 6-azaspiro systems were more common in this era (e.g., Trovafloxacin

precursors), the 5-azaspiro variants were synthesized as comparative analogs to test steric

bulk tolerance in the DNA gyrase binding pocket.[1]
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Phase II: The "Sheddase" Inhibitors (2000s–2010s)
The scaffold gained true prominence with the pursuit of selective inhibitors for ADAM10 and

ADAM17 (also known as TACE - TNF-alpha Converting Enzyme).[1] These metalloproteases

("sheddases") are implicated in cancer (HER2 shedding) and inflammation.[1]

Key Breakthrough: Researchers at companies like Incyte and Pfizer identified that the

hydroxamic acid zinc-binding group (ZBG) needed a rigid linker to achieve selectivity over

broad-spectrum matrix metalloproteinases (MMPs).[1]

The Solution: The 5-azaspiro[2.5]octane-1-carboxylic acid served as a rigid "P1/P2 linker."

The cyclopropane ring locked the orientation of the amide bond, while the piperidine nitrogen

allowed for facile diversification of the "cap" group.[1] This led to compounds with nanomolar

potency and improved selectivity profiles compared to flexible linear analogs [1].

Phase III: GPCRs and Growth Hormone Secretagogues
(2015–Present)
Most recently, the scaffold has been utilized in the optimization of Ghrelin Receptor (GHSR-1a)

agonists.[1]

Application: In the development of Capromorelin derivatives, the spiro-piperidine core was

used to replace the standard piperidine ring.[1] The gem-dimethyl or spiro-cyclopropyl

modification at the 4-position of the piperidine ring blocks metabolic oxidation (a common

clearance pathway for piperidines), thereby extending the half-life of the drug candidate [2].

[1]

Synthetic Methodology
The synthesis of 5-azaspiro[2.5]octane-1-carboxylic acid is a classic example of carbene

chemistry applied to heterocyclic synthesis.[1] The most robust route involves the Rhodium-

catalyzed cyclopropanation of an exocyclic enecarbamate.

Core Synthesis Protocol
Step 1: Olefination of N-Boc-4-Piperidone
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The synthesis begins with the commercially available N-Boc-4-piperidone.[1] A Wittig reaction

converts the ketone into an exocyclic methylene group.

Reagents: Methyltriphenylphosphonium bromide (

), Potassium tert-butoxide (

), THF.[1]

Mechanism: Formation of the phosphorus ylide followed by [2+2] cycloaddition and

elimination of triphenylphosphine oxide.[1]

Step 2: Rhodium-Catalyzed Cyclopropanation
This is the critical step that forms the spiro junction. Ethyl diazoacetate (EDA) is generated (or

used as a solution) and decomposed by a Rhodium catalyst in the presence of the alkene.[1]

Reagents: Ethyl diazoacetate (EDA),

(Rhodium(II) acetate dimer), DCM.[1]

Mechanism: The Rhodium carbenoid adds to the exocyclic double bond. Because the alkene

is exocyclic, the resulting spiro-cyclopropane is formed efficiently.[1]

Stereochemistry: This reaction typically yields a mixture of diastereomers (syn/anti relative to

the Boc group), which are separable by column chromatography.[1]

Step 3: Hydrolysis
The ethyl ester is hydrolyzed to the free carboxylic acid.

Reagents: LiOH or NaOH, THF/Water.[1]

Visual Synthesis Workflow (DOT Diagram)

N-Boc-4-Piperidone Wittig Reaction
(Ph3PCH3Br, KOtBu)

N-Boc-4-Methylene
piperidine

Cyclopropanation
(EDA, Rh2(OAc)4)
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Intermediate
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Caption: Figure 1. The standard synthetic route for 5-azaspiro[2.5]octane-1-carboxylic acid
via Rh(II)-catalyzed cyclopropanation.[1]

Medicinal Chemistry Logic: Why This Scaffold?
The decision to incorporate a 5-azaspiro[2.5]octane moiety is driven by specific

physicochemical and structural requirements.

A. Conformational Restriction (The "Proline Effect")
Unlike a standard 4-substituted piperidine, which can adopt multiple chair conformations, the

spiro-cyclopropane locks the piperidine ring into a specific chair conformer.[1]

Benefit: This reduces the entropic penalty of binding to the target protein. If the locked

conformation matches the bioactive conformation, potency is significantly increased.[1]

B. Metabolic Blocking
The C4 position of piperidine is a metabolic "hotspot" susceptible to oxidation by Cytochrome

P450 enzymes.

Benefit: Replacing the C4 hydrogens with a spiro-cyclopropyl ring removes this metabolic

soft spot, often increasing the metabolic half-life (

) and reducing clearance.[1]

C. Vector Projection
The carboxylic acid at position 1 (on the cyclopropane) projects into a unique region of

chemical space compared to a standard piperidine-4-carboxylic acid.[1]

Angle: The bond angle of the cyclopropane ring (

) forces substituents into a pseudo-equatorial or pseudo-axial orientation that is distinct from
the

geometry of sp3 carbons.[1]

Comparative Data: Scaffold Properties
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Parameter
Piperidine-4-
carboxylic acid

5-
Azaspiro[2.5]octan
e-1-carboxylic acid

Advantage

Fsp³ (Saturation) 1.0 1.0 High (Good solubility)

Rigidity Low (Flexible) High (Rigid)
Higher Potency /

Selectivity

Metabolic Stability
Low (C4 oxidation

risk)
High (C4 blocked) Longer Half-life

Lipophilicity (cLogP) Low Moderate
Better Membrane

Permeability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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